Cas no 1804243-76-2 (2-(2-Carboxyethyl)-5-nitromandelic acid)

• Product Name: 2-(2-Carboxyethyl)-5-nitromandelic acid
• CAS No: 1804243-76-2
• MF: C₁₁H₁₁NO₇
• MW: 269.207543611526
• CID: 4939991
• Update Time: 2025-09-19

2-(2-Carboxyethyl)-5-nitromandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Carboxyethyl)-5-nitromandelic acid

• Inchi： 1S/C11H11NO7/c13-9(14)4-2-6-1-3-7(12(18)19)5-8(6)10(15)11(16)17/h1,3,5,10,15H,2,4H2,(H,13,14)(H,16,17)
• InChI Key： GSEZECRJBRAFRV-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=C(C=CC=1CCC(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 269.05355169 g/mol
• Monoisotopic Mass: 269.05355169 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 141
• Molecular Weight: 269.21

Additional information on 2-(2-Carboxyethyl)-5-nitromandelic acid

Introduction to 2-(2-Carboxyethyl)-5-nitromandelic Acid (CAS No. 1804243-76-2)

2-(2-Carboxyethyl)-5-nitromandelic acid (CAS No. 1804243-76-2) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has shown promising potential in various applications, particularly in the development of new therapeutic agents and as a tool for biochemical research.

The molecular formula of 2-(2-Carboxyethyl)-5-nitromandelic acid is C₁₀H₉NO₅, and it has a molecular weight of approximately 231.18 g/mol. The compound features a benzene ring substituted with a nitro group at the 5-position and a carboxyethyl group at the 2-position, which contributes to its distinctive chemical properties and reactivity.

In recent studies, 2-(2-Carboxyethyl)-5-nitromandelic acid has been investigated for its potential as an inhibitor of specific enzymes and pathways. One notable application is its use as an inhibitor of the enzyme cyclooxygenase (COX), which plays a crucial role in the production of prostaglandins, key mediators of inflammation and pain. Research has shown that this compound can selectively inhibit COX-2, making it a promising candidate for the development of non-steroidal anti-inflammatory drugs (NSAIDs) with reduced side effects compared to traditional NSAIDs.

Beyond its potential as an anti-inflammatory agent, 2-(2-Carboxyethyl)-5-nitromandelic acid has also been explored for its antimicrobial properties. Studies have demonstrated that this compound exhibits significant activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This broad-spectrum activity suggests that it could be developed into novel antibiotics to combat multidrug-resistant pathogens, a growing concern in global healthcare.

In addition to its therapeutic applications, 2-(2-Carboxyethyl)-5-nitromandelic acid has been utilized as a research tool in biochemical studies. Its unique structure allows it to interact with specific proteins and enzymes, making it valuable for probing molecular mechanisms and pathways. For instance, it has been used to study the regulation of protein kinases, which are essential for cell signaling and are often implicated in various diseases such as cancer and neurodegenerative disorders.

The synthesis of 2-(2-Carboxyethyl)-5-nitromandelic acid involves several steps, including the nitration of mandelic acid followed by the introduction of the carboxyethyl group. The detailed synthetic route has been reported in various scientific publications, providing a robust foundation for large-scale production and further optimization. The availability of this compound through reliable synthesis methods ensures that researchers can access high-purity material for their studies.

Safety and toxicity assessments are critical for any compound with potential therapeutic applications. Preliminary studies on 2-(2-Carboxyethyl)-5-nitromandelic acid have indicated that it exhibits low toxicity at therapeutic concentrations. However, further comprehensive toxicological evaluations are necessary to fully understand its safety profile before advancing to clinical trials.

In conclusion, 2-(2-Carboxyethyl)-5-nitromandelic acid (CAS No. 1804243-76-2) is a multifaceted compound with significant potential in both medicinal chemistry and biochemical research. Its unique chemical structure and diverse biological activities make it an exciting candidate for the development of new therapeutic agents and research tools. Ongoing studies continue to uncover new applications and insights into its mechanisms of action, contributing to advancements in the field.